Cas no 149675-45-6 (4H-Imidazol-4-one,3,5-dihydro-5-(1-methylethylidene)-2-propyl-)
149675-45-6 structure
Product Name:4H-Imidazol-4-one,3,5-dihydro-5-(1-methylethylidene)-2-propyl-
CAS No:149675-45-6
MF:C9H14N2O
MW:166.220262050629
CID:100130
PubChem ID:136274613
Update Time:2025-04-18
4H-Imidazol-4-one,3,5-dihydro-5-(1-methylethylidene)-2-propyl- Chemical and Physical Properties
Names and Identifiers
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- 4H-Imidazol-4-one,3,5-dihydro-5-(1-methylethylidene)-2-propyl-
- 5-propan-2-ylidene-2-propyl-1H-imidazol-4-one
- 4H-Imidazol-4-one,1,5-dihydro-5-(1-methylethylidene)-2-propyl-(9CI)
- 4-propan-2-ylidene-2-propyl-1H-imidazol-5-one
- 149675-45-6
-
- Inchi: 1S/C9H14N2O/c1-4-5-7-10-8(6(2)3)9(12)11-7/h4-5H2,1-3H3,(H,10,11,12)
- InChI Key: WAEJWQUDYGVHDX-UHFFFAOYSA-N
- SMILES: O=C1/C(=C(\C)/C)/N=C(CCC)N1
Computed Properties
- Exact Mass: 166.110613074g/mol
- Monoisotopic Mass: 166.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 41.5Ų
4H-Imidazol-4-one,3,5-dihydro-5-(1-methylethylidene)-2-propyl- Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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